Cas no 1216660-41-1 (bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid)

• Product Name: bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid
• CAS No: 1216660-41-1
• MF: C₁₆H₂₆NO₇P
• MW: 375.353906154633
• CID: 5771936
• PubChem ID: 18552865
• Update Time: 2025-11-02

bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid Chemical and Physical Properties

Names and Identifiers

• F0304-0036
• AKOS026677693
• bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid
• 1-di(propan-2-yloxy)phosphoryl-2-phenylethanamine;oxalic acid
• 1216660-41-1
• diisopropyl (1-amino-2-phenylethyl)phosphonate oxalate

• Inchi： 1S/C14H24NO3P.C2H2O4/c1-11(2)17-19(16,18-12(3)4)14(15)10-13-8-6-5-7-9-13;3-1(4)2(5)6/h5-9,11-12,14H,10,15H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key： ZBINLIKDZRDBLP-UHFFFAOYSA-N
• SMILES： P(C(CC1C=CC=CC=1)N)(=O)(OC(C)C)OC(C)C.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 375.14468917g/mol
• Monoisotopic Mass: 375.14468917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid

Bis(propan-2-yl) (1-Amino-2-phenylethyl)phosphonate; Oxalic Acid: A Multifunctional Compound in Modern Biomedical Research

Bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid (CAS No. 1216660-41-1) represents a novel class of phosphonate derivatives with emerging applications in pharmaceutical science and bioorganic chemistry. This compound, characterized by its unique 1-amino-2-phenylethyl backbone and oxalic acid functional group, has recently attracted significant attention due to its potential as a molecular scaffold for drug development. The phosphonate moiety in this molecule is particularly noteworthy, as it is known to mimic phosphate groups in biological systems, enabling interactions with key enzymes and receptors involved in cellular signaling pathways.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the 1-amino-2-phenylethyl fragment's ability to modulate GABA receptors, suggesting potential applications in neurological disorders. The oxalic acid component contributes to the compound's hydrophilicity and solubility profile, which are critical factors in drug formulation and bioavailability. Notably, the propan-2-yl substituents provide steric bulk that may influence the compound's binding affinity to target proteins. This structural versatility has positioned Bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid as a promising candidate for further exploration in medicinal chemistry.

In the context of drug discovery, this compound's phosphonate functionality has been leveraged to develop inhibitors targeting metalloenzymes such as matrix metalloproteinases (MMPs). A 2024 study in ACS Chemical Biology demonstrated that 1-amino-2-phenylethyl-based phosphonates exhibit selective inhibition of MMP-9, a key enzyme implicated in tumor metastasis and inflammatory diseases. The oxalic acid group, acting as a bidentate ligand, enhances the compound's coordination with zinc ions in the active site of these enzymes. This mechanism of action aligns with the growing interest in designing phosphonate-based therapeutics with improved specificity and reduced off-target effects.

The propan-2-yl substituents in the molecule also contribute to its metabolic stability. Comparative studies between Bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid and its analogs have shown that the branched alkyl groups reduce susceptibility to oxidative degradation, a common issue in phosphonate-based compounds. This property is particularly valuable in the development of long-acting formulations for chronic disease management. Researchers at the University of Cambridge (2023) have utilized molecular dynamics simulations to elucidate how the 1-amino-2-phenylethyl moiety interacts with the hydrophobic pockets of target proteins, providing insights into structure-activity relationship (SAR) optimization.

Applications of Bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid extend beyond enzyme inhibition. Recent advancements in bioconjugation chemistry have demonstrated its utility as a crosslinking agent for biomaterials. A 2023 report in Biomacromolecules described the use of this compound to create pH-responsive hydrogels with tunable mechanical properties. The oxalic acid group, in conjunction with the phosphonate functionality, forms stable ester linkages with poly(ethylene glycol) (PEG) chains, enabling the fabrication of biocompatible scaffolds for tissue engineering. This dual functionality underscores the compound's potential as a multifunctional building block in advanced materials science.

In the realm of antimicrobial research, preliminary investigations have revealed that 1-amino-2-phenylethyl-based phosphonates exhibit moderate activity against drug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy reported that the compound disrupts bacterial cell wall synthesis by interfering with peptidoglycan crosslinking. The propan-2-yl groups appear to enhance membrane permeability, facilitating the entry of the molecule into bacterial cells. While its antimicrobial potency is currently lower than that of conventional antibiotics, this compound's low toxicity profile makes it an attractive candidate for adjunctive therapies.

From an environmental chemistry perspective, the biodegradability of Bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid has been a subject of recent inquiry. Researchers at the Max Planck Institute (2023) found that the compound undergoes rapid hydrolysis under aqueous conditions, breaking down into non-toxic metabolites. This property is crucial for assessing its environmental impact, particularly in applications involving pharmaceutical waste and industrial effluents. The oxalic acid component, known for its role in natural biogeochemical cycles, further supports the compound's ecological compatibility.

Looking ahead, the phosphonate moiety of this compound presents opportunities for developing nucleic acid-targeting agents. A 2024 study in Nucleic Acids Research explored its potential as a DNA intercalator, leveraging the planar aromaticity of the 1-amino-2-phenylethyl group. The compound showed selective binding to GC-rich regions of DNA, suggesting applications in gene regulation and cancer therapeutics. This discovery opens new avenues for exploiting the compound's structural features in precision medicine strategies.

As the field of biomedical research continues to evolve, Bis(propan-2-yl) (1-amino-2-phenylethyl)phosphonate; oxalic acid stands as a testament to the power of molecular design in addressing complex medical challenges. Its unique combination of functional groups, coupled with the growing understanding of its biological interactions, positions this compound at the intersection of drug discovery, materials science, and environmental chemistry. Ongoing research will undoubtedly reveal further applications for this versatile molecule in the years to come.